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Compound of Interest

Compound Name:
4-(Diethylamino)-2-

methoxybenzaldehyde

Cat. No.: B1298378 Get Quote

Technical Guide: 4-(Diethylamino)-2-
methoxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-(Diethylamino)-2-methoxybenzaldehyde, a substituted aromatic aldehyde of

interest in organic synthesis and materials science. This document includes key

physicochemical data, detailed experimental protocols for its synthesis, and spectroscopic

information, presented for ease of use by researchers and professionals in the field.

Core Chemical Properties and Identifiers
4-(Diethylamino)-2-methoxybenzaldehyde, also known as 2-Methoxy-4-

(diethylamino)benzaldehyde, is a solid organic compound.[1][2] It is characterized by the

presence of a diethylamino group and a methoxy group on the benzaldehyde ring, which

influence its electronic properties and reactivity.

Table 1: Physicochemical Properties of 4-(Diethylamino)-2-methoxybenzaldehyde
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Property Value Source(s)

Molecular Formula C₁₂H₁₇NO₂ [1][3]

Molecular Weight 207.27 g/mol [3]

Exact Mass 207.125928785 Da [3]

CAS Number 55586-68-0 [3]

Appearance Light yellow to brown solid [2]

Melting Point 73-76 °C [2]

Boiling Point 334.8 ± 27.0 °C (Predicted) [2]

Density 1.056 ± 0.06 g/cm³ (Predicted) [2]

pKa 2.94 ± 0.42 (Predicted) [2]

Purity ≥98% [1]

Storage Temperature
2-8°C under inert gas

(Nitrogen or Argon)
[2]

Synthesis Protocol
A common method for the synthesis of 4-(Diethylamino)-2-methoxybenzaldehyde involves

the methylation of 4-(diethylamino)salicylaldehyde.[2][4]

Experimental Protocol: Synthesis from 4-(diethylamino)salicylaldehyde

Reactants and Reagents:

4-(diethylamino)-2-hydroxybenzaldehyde (5.8 g, 30 mmol)[2][4]

Potassium hydroxide (2 g, 35 mmol)[2][4]

Potassium carbonate (8.3 g, 60 mmol)[2][4]

Iodomethane (3.5 mL, 56 mmol)[2][4]
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Acetonitrile (30 mL)[2][4]

Eluent for chromatography: Ethyl acetate/hexane (1:3, v/v)[2][4]

Procedure:

A solution of 4-(diethylamino)-2-hydroxybenzaldehyde, potassium hydroxide, and

potassium carbonate is prepared in acetonitrile.[2][4]

The mixture is heated to 80 °C and stirred for 10 minutes.[2][4]

Iodomethane is added slowly to the reaction mixture.[2][4]

The reaction is maintained at 80 °C with continuous stirring for 2 hours.[2][4]

After the reaction is complete, the mixture is cooled to room temperature.[2][4]

Insoluble impurities are removed by filtration.[2][4]

The filtrate is concentrated under reduced pressure.[2][4]

The final product is purified by silica gel column chromatography (120-200 mesh) using an

ethyl acetate/hexane mixture as the eluent.[2][4]

Yield: The described procedure affords the target product, 4-diethylamino-2-methoxy-

benzaldehyde, as a yellow solid with a yield of 85%.[2][4]

Spectroscopic Data
The structure of 4-(Diethylamino)-2-methoxybenzaldehyde has been confirmed using

Nuclear Magnetic Resonance (NMR) spectroscopy.

Table 2: NMR Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB2350233_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2350233.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2350233_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2350233.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2350233_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2350233.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2350233_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2350233.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2350233_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2350233.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2350233_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2350233.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2350233_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2350233.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2350233_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2350233.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2350233_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2350233.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2350233_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2350233.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2350233_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2350233.htm
https://www.benchchem.com/product/b1298378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus Solvent
Chemical Shift (δ)
and Multiplicity

Source(s)

¹H NMR CDCl₃ (500 MHz)

10.11 (s, 1H), 7.68

(dd, J = 8.9, 2.8 Hz,

1H), 6.26 (d, J = 8.8

Hz, 1H), 6.02 (s, 1H),

3.87 (s, 3H), 3.41 (dd,

J = 6.9, 2.7 Hz, 4H),

1.21 (t, J = 5.4 Hz,

6H)

[2][4]

¹³C NMR CDCl₃ (125 MHz)

187.1, 164.1, 153.8,

130.7, 114.2, 104.2,

92.4, 55.2, 44.7, 12.5

[4]

Additional spectroscopic data, including FTIR and Mass Spectrometry (GC-MS), are also

available for this compound.[5]

Visualizations
The following diagrams illustrate the synthesis workflow and a logical pathway for the

identification of 4-(Diethylamino)-2-methoxybenzaldehyde.

4-(diethylamino)salicylaldehyde
Potassium Hydroxide
Potassium Carbonate

Reaction Conditions

Heat to 80°C
Stir for 10 min

Iodomethane
(in Acetonitrile)

Slow addition
Stir at 80°C for 2h

Work-up Steps

Cool to RT
Filter 4-(Diethylamino)-2-

methoxybenzaldehyde

Concentrate
Purify via Column Chromatography
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Caption: Synthesis workflow for 4-(Diethylamino)-2-methoxybenzaldehyde.
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Caption: Logical workflow for compound identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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